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Compound of Interest

Compound Name: Triphen diol

Cat. No.: B15139476

Disclaimer: The chemical "Triphen diol" is not a recognized standard chemical name. This
document provides safety and handling information for Triphenylmethanol (CAS: 76-84-6), a
chemically plausible compound that may be referred to by a similar name. Always refer to the
specific Safety Data Sheet (SDS) for the material you are using.

This guide furnishes critical safety and logistical information for researchers, scientists, and
drug development professionals engaged in the handling of Triphenylmethanol. It outlines
operational procedures, personal protective equipment (PPE) requirements, and disposal plans
to ensure safe laboratory practices.

Physical and Chemical Properties

The following table summarizes key quantitative data for Triphenylmethanol.
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Property Value

Molecular Formula C19H160[1]

Molar Mass 260.33 g/mol [1][2]

Appearance White to beige crystalline powder|[3]
Melting Point 160-163 °C[4]

Boiling Point 380 °C[2][4]

Solubility in Water Insoluble[2][3][4]

o Soluble in alcohol, ether, benzene, concentrated
Other Solubilities ) ] ] ] )
sulfuric acid, and glacial acetic acid.[3][4]

Hazard Identification and Personal Protective Equipment

Triphenylmethanol is classified as a skin, eye, and respiratory irritant.[3][5][6] Adherence to the
following PPE guidelines is mandatory to minimize exposure risks.

Required Personal Protective Equipment

Hazard Category (PPE)

Tightly fitting safety goggles or a face shield.[5]

Eye Irritation (Category 2A) 7]

Chemical-impermeable gloves and protective

Skin Irritation (Category 2
( gory 2) clothing.[3][5]

Use only in a well-ventilated area or with a full-

Respiratory Irritation (Category 3) face respirator if exposure limits are exceeded.

[3][5]

Operational Handling and Storage

Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne
concentrations low.[3][8]
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Handling Procedures:

e Wash hands thoroughly after handling.[8]

e Avoid the formation and inhalation of dust.[3][5]

e Prevent contact with skin and eyes.[5][8]

o Keep containers tightly closed when not in use.[3][8]
Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents, acids, acid chlorides, and acid anhydrides.[4][8][9]

o Keep containers tightly closed to prevent contamination.[3][7]

Emergency Procedures and First Aid

Immediate response is critical in the event of exposure.
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention if symptoms persist.[3][5]

Remove contaminated clothing immediately.
Wash the affected area with plenty of soap and

Skin Contact . e
water. Seek medical attention if irritation occurs.

[3][5]

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper
Eye Contact and lower eyelids. Remove contact lenses if

present and easy to do so. Continue rinsing and

seek immediate medical attention.[3][5]

Rinse the mouth with water. Do not induce
) vomiting. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a poison control

center or seek immediate medical attention.[5]

Spill and Disposal Plan

Spill Containment:

Evacuate personnel from the immediate area.

e Remove all sources of ignition.[5]

e Ventilate the area of the spill.[10]

o Wear the appropriate personal protective equipment as outlined above.[5]

» To prevent dust from becoming airborne, moisten the spilled material with water.[10]

e Use non-sparking tools to sweep up the material and place it into a suitable, sealed
container for disposal.[10]
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e Thoroughly wash the spill site after the material has been collected.[3]
Disposal:

o Disposal of Triphenylmethanol and its containers must be in accordance with all applicable
federal, state, and local regulations.[7][10]

o Contaminated material should be managed by an approved waste disposal facility.[10]

Visual Workflow for Handling Triphenylmethanol

The following diagram illustrates the standard operating procedure for the safe handling of
Triphenylmethanol, from preparation to disposal.
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Caption: Workflow for Safe Handling of Triphenylmethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocol for
Triphenylmethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139476#personal-protective-equipment-for-
handling-triphen-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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